Cas no 2227894-11-1 ((3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid)

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid is a chiral hydroxy acid derivative featuring a 2,3-dihydro-1H-indene core, which imparts structural rigidity and potential for stereoselective interactions. The compound’s key advantages include its defined (S)-configuration at the 3-position, ensuring enantiomeric purity for applications in asymmetric synthesis or pharmaceutical intermediates. The presence of both a hydroxyl and carboxylic acid functional group enhances its versatility as a building block for further derivatization. Its indane moiety may contribute to improved metabolic stability in drug design contexts. The compound is suitable for research in medicinal chemistry, particularly for exploring bioactive molecules with tailored steric and electronic properties.
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid structure
2227894-11-1 structure
Product Name:(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
CAS No:2227894-11-1
MF:C12H14O3
MW:206.237763881683
CID:6073821
PubChem ID:165695219
Update Time:2025-05-27

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
    • 2227894-11-1
    • EN300-1748150
    • Inchi: 1S/C12H14O3/c13-11(7-12(14)15)10-6-2-4-8-3-1-5-9(8)10/h2,4,6,11,13H,1,3,5,7H2,(H,14,15)/t11-/m0/s1
    • InChI Key: SFGVOPIZBNECGN-NSHDSACASA-N
    • SMILES: O[C@@H](CC(=O)O)C1=CC=CC2CCCC=21

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.5Ų

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1748150-0.05g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
0.05g
$1500.0 2023-09-20
Enamine
EN300-1748150-0.1g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
0.1g
$1572.0 2023-09-20
Enamine
EN300-1748150-0.25g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
0.25g
$1642.0 2023-09-20
Enamine
EN300-1748150-0.5g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
0.5g
$1714.0 2023-09-20
Enamine
EN300-1748150-1.0g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
1g
$1785.0 2023-06-03
Enamine
EN300-1748150-2.5g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
2.5g
$3501.0 2023-09-20
Enamine
EN300-1748150-5.0g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
5g
$5179.0 2023-06-03
Enamine
EN300-1748150-10.0g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
10g
$7681.0 2023-06-03
Enamine
EN300-1748150-1g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
1g
$1785.0 2023-09-20
Enamine
EN300-1748150-5g
(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid
2227894-11-1
5g
$5179.0 2023-09-20

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid Related Literature

Additional information on (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid (CAS No. 2227894-11-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

(3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid (CAS No. 2227894-11-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxypropanoic acids and is characterized by its chiral center at the third carbon atom, which imparts specific stereochemical properties that are crucial for its biological activity.

The molecular structure of (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid consists of a hydroxypropanoic acid moiety attached to a 2,3-dihydroindenyl ring. The presence of the hydroxyl group and the chiral center at the third carbon atom contributes to its distinct chemical and physical properties. The compound is a white crystalline solid with a molecular weight of 209.25 g/mol and a melting point of approximately 150°C.

In terms of solubility, (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid exhibits moderate solubility in polar organic solvents such as methanol and ethanol, but it is relatively insoluble in non-polar solvents like hexane. This solubility profile is advantageous for various chemical reactions and purification processes in synthetic chemistry.

The synthesis of (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid has been extensively studied, and several efficient methods have been reported in the literature. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. For instance, a recent study published in the Journal of Organic Chemistry described a highly enantioselective synthesis using a chiral phosphoric acid catalyst, achieving an enantiomeric excess (ee) of over 99%. This method not only simplifies the synthetic route but also enhances the yield and purity of the final product.

The biological activity of (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid has been explored in various contexts. One notable application is its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid effectively inhibited cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins that mediate inflammation.

Beyond its anti-inflammatory effects, (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid has also shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A recent study published in Neuropharmacology reported that treatment with (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid significantly reduced neuronal cell death in an in vitro model of oxidative stress.

In addition to its therapeutic potential, (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid has been investigated for its use as a chiral building block in organic synthesis. The presence of the chiral center and the versatile functional groups (hydroxyl and carboxylic acid) make it an attractive starting material for constructing more complex molecules with specific stereochemical configurations. This property is particularly valuable in the synthesis of pharmaceuticals where enantiomeric purity is crucial for efficacy and safety.

The safety profile of (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new chemical entity, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, (3S)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoic acid (CAS No. 2227894-11-1) is a promising compound with a unique combination of structural features and biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for contributing to the advancement of therapeutic strategies for various diseases.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent